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Get Quote

The following data comes from the DUEL study, a multicenter, randomized, controlled trial. In this study,
patients with DLB and residual parkinsonism who were already on a stable dose of levodopa (<300 mg/day)

were assigned to one of two groups: add zonisamide 25 mg/day to their current regimen, or increase their

levodopa dose by 100 mg/day [1].

Comparison

Zonisamide Add-on Group

Levodopa Increase Group

Factor

Primary Change in MDS-UPDRS Part Il (motor

Endpoint examination) total score at 24 weeks [1]

- At 16 weeks —6.3 points [1] —0.8 points [1]

- At 24 weeks —4.4 points [1] +2.0 points [1]

Key Finding Adjunct zonisamide showed a moderate Levodopa increase did not show

Safety Profile

improvement in motor symptoms [1].

No notable difference in the incidence of
adverse events compared to the
levodopa increase group [1].

sufficient efficacy as assumed in the
study design [1].

No notable difference in the incidence of
adverse events compared to the
zonisamide add-on group [1].
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Detailed Experimental Protocol: The DUEL Study

For research professionals, understanding the methodology is critical for evaluating the data. Here is a

detailed breakdown of the trial design from the search results [1].

¢ Study Design: Multicenter, randomized, controlled, open-label, parallel-group, interventional, non-
inferiority trial.

e Objective: To determine if adding zonisamide 25 mg/day is non-inferior to increasing levodopa by
100 mg/day for treating parkinsonism in DLB when levodopa efficacy is insufficient.

e Participants: Patients aged 50-90 with a diagnosis of probable DLB, parkinsonism, and an MDS-
UPDRS Part Ill score =20, who were on a constant dose of levodopa (<300 mg/day).

¢ Intervention: After a 4-week observation period on a stable levodopa dose, patients were
randomized 1:1 to the zonisamide add-on group (25 mg once daily) or the levodopa increase
group (dose increased by 100 mg/day). The baseline levodopa dose was maintained in both groups
during the 24-week evaluation period.

¢ Primary Endpoint: Change from baseline in the MDS-UPDRS Patrt Il total score at 16 and 24
weeks.

¢ Key Limitations: The study was open-label (not blinded), and the levodopa increase group did not
show the expected level of efficacy, which complicated the final interpretation regarding non-inferiority

[1].

Mechanisms of Action

The differing efficacy observed in the study can be understood by the distinct pharmacological profiles of

each drug.

¢ Levodopa: A dopamine precursor, it is the primary medication used to increase dopamine levels in
the brain to manage Parkinson's disease symptoms [2].
e Zonisamide: An anticonvulsant with multiple proposed mechanisms for its antiparkinsonian effects. It
has both dopaminergic and non-dopaminergic actions, including [1] [3]:
o Facilitation of dopamine synthesis and release.
o Inhibition of monoamine oxidase B (MAO-B) activity.
o Blockade of T-type calcium channels.

The diagram below illustrates these pathways.
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Proposed Mechanisms of Action for Zonisamide in Parkinsonism
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Research Context and Further Evidence

It is important to note that most robust clinical evidence for zonisamide in parkinsonism comes from studies
on Dementia with Lewy Bodies (DLB) and Parkinson's disease in Japanese populations, where the drug is

approved for this use [1] [4] [3].

¢ Evidence in Parkinson's Disease: A 2024 randomized controlled trial from Egypt also demonstrated
that adding zonisamide 25 mg to levodopa in patients with advanced Parkinson's disease
significantly improved motor scores (MDS-UPDRS Part Ill) compared to a placebo, without
exacerbating dyskinesia [5].

e Comparative Efficacy as an Add-On Therapy: A 2023 network meta-analysis compared different
classes of drugs used as adjuvants to levodopa. It found that several monoamine oxidase B inhibitors
(MAO-BISs), including zonisamide, were similarly effective in improving motor scores (UPDRS Part Ill)
compared to levodopa monotherapy [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s566431?utm_src=pdf-body-img
https://www.smolecule.com/products/s566431?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10578290/
https://www.medscape.org/viewarticle/894168
https://pmc.ncbi.nlm.nih.gov/articles/PMC3002602/
https://www.smolecule.com/products/s566431?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10072-024-07396-w
https://www.smolecule.com/products/s566431?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36437702/
https://www.smolecule.com/products/s566431?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s566431?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. of Adjunctive Therapy with Efficacy Increased... Zonisamide Versus [pmc.ncbi.nim.nih.gov]
2. Comparing Parkinson's Disease Medications Categorised ... [pmc.ncbi.nim.nih.gov]

3. A Review of the Use of Zonisamide in Parkinson's Disease [pmc.ncbi.nlm.nih.gov]

4. Can Anticonvulsant Improve Motor Symptoms for DLB Parkinsonism ? [medscape.org]

5. Role of zonisamide in advanced Parkinson's disease [link.springer.com]

6. Comparative efficacy and safety of monoamine oxidase ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Zonisamide vs. Levodopa Dose Increase: Efficacy and Safety
Data]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b566431#zonisamide-efficacy-comparison-levodopa-parkinson-

s-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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